Cas no 2094368-34-8 (2-(furan-2-yl)-N,4-dimethyl-6-(methylsulfanyl)-N-(1-phenylpiperidin-4-yl)pyrimidine-5-carboxamide)

• Product Name: 2-(furan-2-yl)-N,4-dimethyl-6-(methylsulfanyl)-N-(1-phenylpiperidin-4-yl)pyrimidine-5-carboxamide
• CAS No: 2094368-34-8
• MF: C₂₃H₂₆N₄O₂S
• MW: 422.543143749237
• CID: 6148720
• PubChem ID: 121560445
• Update Time: 2025-05-30

2-(furan-2-yl)-N,4-dimethyl-6-(methylsulfanyl)-N-(1-phenylpiperidin-4-yl)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033712898
• 2-(furan-2-yl)-N,4-dimethyl-6-methylsulfanyl-N-(1-phenylpiperidin-4-yl)pyrimidine-5-carboxamide
• 2094368-34-8
• Z1981628339
• 2-(furan-2-yl)-N,4-dimethyl-6-(methylsulfanyl)-N-(1-phenylpiperidin-4-yl)pyrimidine-5-carboxamide
• EN300-26614067

• Inchi： 1S/C23H26N4O2S/c1-16-20(22(30-3)25-21(24-16)19-10-7-15-29-19)23(28)26(2)17-11-13-27(14-12-17)18-8-5-4-6-9-18/h4-10,15,17H,11-14H2,1-3H3
• InChI Key： GSXOQKMFDPWHFR-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C(C)=NC(C2=CC=CO2)=N1)C(N(C)C1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 422.17764726g/mol
• Monoisotopic Mass: 422.17764726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 87.8Ų

Additional information on 2-(furan-2-yl)-N,4-dimethyl-6-(methylsulfanyl)-N-(1-phenylpiperidin-4-yl)pyrimidine-5-carboxamide

Introduction to 2-(furan-2-yl)-N,4-dimethyl-6-(methylsulfanyl)-N-(1-phenylpiperidin-4-yl)pyrimidine-5-carboxamide (CAS No. 2094368-34-8)

2-(furan-2-yl)-N,4-dimethyl-6-(methylsulfanyl)-N-(1-phenylpiperidin-4-yl)pyrimidine-5-carboxamide, identified by its CAS number 2094368-34-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrimidine class, a heterocyclic aromatic ring structure that is widely recognized for its biological activity and potential therapeutic applications. The molecular architecture of this compound incorporates several key functional groups, including a furan moiety, dimethyl groups, a methylsulfanyl group, and a phenylpiperidine moiety, which collectively contribute to its unique chemical properties and biological interactions.

The significance of this compound lies in its potential as a pharmacological agent. Pyrimidine derivatives have been extensively studied for their roles in various biological processes, particularly in the context of enzyme inhibition and signal transduction pathways. The presence of the furan ring in 2-(furan-2-yl)-N,4-dimethyl-6-(methylsulfanyl)-N-(1-phenylpiperidin-4-yl)pyrimidine-5-carboxamide introduces a polar aromatic system that can enhance solubility and binding affinity to biological targets. Furthermore, the combination of the dimethyl and methylsulfanyl groups at specific positions within the molecule suggests a potential for selective interaction with enzymes or receptors involved in disease pathways.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in drug discovery. The unique combination of substituents in 2-(furan-2-yl)-N,4-dimethyl-6-(methylsulfanyl)-N-(1-phenylpiperidin-4-yl)pyrimidine-5-carboxamide positions it as a promising candidate for further investigation. Researchers have been exploring its potential efficacy in modulating pathways associated with inflammatory diseases, neurodegenerative disorders, and cancer. The phenylpiperidine moiety, in particular, is known to enhance binding interactions with certain protein targets, making this compound an attractive scaffold for drug development.

In vitro studies have begun to unravel the pharmacological profile of 2-(furan-2-yl)-N,4-dimethyl-6-(methylsulfanyl)-N-(1-phenylpiperidin-4-yl)pyrimidine-5-carboxamide. Initial experiments suggest that it exhibits inhibitory activity against specific enzymes implicated in disease progression. For instance, preliminary data indicates that this compound may interfere with the activity of kinases and other enzymes that play a role in cell proliferation and survival. These findings are particularly intriguing given the growing interest in kinase inhibitors as therapeutic agents.

The synthesis of 2-(furan-2-yl)-N,4-dimethyl-6-(methylsulfanyl)-N-(1-phenylpiperidin-4-yll)pyrimidine -5-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the furan ring necessitates careful handling to ensure regioselectivity and high yield. Additionally, the incorporation of the methylsulfanyl group requires specialized synthetic methodologies to achieve optimal functionalization. Despite these challenges, advances in synthetic chemistry have made it possible to produce this compound with increasing efficiency and purity.

The structural features of this compound also make it amenable to derivatization, allowing researchers to explore analogues with enhanced potency or selectivity. By modifying substituents such as the furan ring or the phenylpiperidine moiety, scientists can fine-tune the pharmacological properties of 2-(furan - 2 - yl) - N , 4 - dimethyl - 6 - ( methyl sulfanyl ) - N - ( 1 - phen ylpiper idin - 4 - yl ) py rim idine - 5 - car box am ide to better suit specific therapeutic needs.

As research progresses, clinical trials may be initiated to evaluate the safety and efficacy of this compound in human subjects. The transition from preclinical studies to clinical applications is a critical step in drug development and requires rigorous testing to ensure therapeutic benefits outweigh potential risks. If successful, 2 -( furan - 2 - yl ) - N , 4 - dim eth yl - 6 -( methyl sulf any l ) - N -( 1 - phen ylpiper idin e - 4 - yl ) py rim idine - 5-carboxamide could emerge as a novel treatment option for various diseases.

The impact of this compound extends beyond its immediate therapeutic applications. It serves as a valuable tool for understanding fundamental biological processes and may provide insights into new drug discovery strategies. The structural complexity of CAS No.2094368 -34 –8 exemplifies how intricate molecular designs can lead to breakthroughs in medicine. As research continues to uncover new possibilities, compounds like this one will play an increasingly important role in advancing healthcare solutions.